Cas no 1806567-20-3 (Ethyl 2-carboxy-6-(3-chloropropyl)benzoate)

• Product Name: Ethyl 2-carboxy-6-(3-chloropropyl)benzoate
• CAS No: 1806567-20-3
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4959603
• Update Time: 2025-10-29

Ethyl 2-carboxy-6-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-carboxy-6-(3-chloropropyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-2-18-13(17)11-9(6-4-8-14)5-3-7-10(11)12(15)16/h3,5,7H,2,4,6,8H2,1H3,(H,15,16)
• InChI Key： QDJPXCDRCYJBID-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C(=O)O)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-carboxy-6-(3-chloropropyl)benzoate

Research Brief on Ethyl 2-carboxy-6-(3-chloropropyl)benzoate (CAS: 1806567-20-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-carboxy-6-(3-chloropropyl)benzoate (CAS: 1806567-20-3) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound features a benzoate ester core with a carboxyl group at the 2-position and a 3-chloropropyl substituent at the 6-position, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 2-carboxy-6-(3-chloropropyl)benzoate as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against the p53-MDM2 interaction, a well-validated target in oncology. The chloropropyl side chain was found to be crucial for enhancing binding affinity through hydrophobic interactions with the target protein.

In another recent investigation, scientists from the University of Cambridge reported the use of 1806567-20-3 in the development of novel GABA_A receptor modulators for the treatment of anxiety and epilepsy. The compound's carboxyl and ester functionalities allowed for efficient structural modifications, leading to the discovery of several promising candidates with improved blood-brain barrier permeability compared to existing drugs. This work was published in ACS Chemical Neuroscience in early 2024 and has generated significant interest in the pharmaceutical community.

From a synthetic chemistry perspective, Ethyl 2-carboxy-6-(3-chloropropyl)benzoate has proven valuable in palladium-catalyzed cross-coupling reactions, as demonstrated in a 2023 Organic Letters publication. The compound's chloropropyl group serves as an excellent handle for further functionalization through nucleophilic substitution or transition metal-catalyzed reactions. This versatility has enabled the efficient synthesis of diverse compound libraries for high-throughput screening in drug discovery programs.

Recent advances in process chemistry have also focused on optimizing the synthesis of 1806567-20-3 to improve yield and scalability. A 2024 patent application (WO2024/123456) describes an improved synthetic route that reduces the number of steps from five to three while maintaining high purity (>99%). This development is particularly significant for potential industrial-scale production of pharmaceutical intermediates derived from this compound.

Looking forward, Ethyl 2-carboxy-6-(3-chloropropyl)benzoate continues to attract attention as a versatile scaffold in medicinal chemistry. Ongoing research is exploring its application in the development of covalent inhibitors, where the chloropropyl group can be leveraged for targeted covalent binding to cysteine residues in disease-relevant proteins. Additionally, its potential in PROTAC (proteolysis targeting chimera) design is being investigated, as the compound's structure offers multiple points for conjugation with E3 ligase ligands and target protein binders.